Cas no 1261851-79-9 (Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate
• CAS No: 1261851-79-9
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4988269
• Update Time: 2025-10-18

Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C11H12F3NO3/c1-2-17-10(16)5-7-3-4-8(15)6-9(7)18-11(12,13)14/h3-4,6H,2,5,15H2,1H3
• InChI Key： RNEPTERXMUUHRE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1CC(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate (CAS No. 1261851-79-9)

Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate (CAS No. 1261851-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its trifluoromethoxy and amino functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate", "applications of CAS 1261851-79-9", and "trifluoromethoxy compounds in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular structure, featuring a phenylacetate backbone, is optimized for enhanced bioavailability and metabolic stability. This attribute aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often improve drug potency and selectivity. Recent trends in AI-driven drug design and green chemistry have further spotlighted Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate as a candidate for sustainable synthesis routes. Queries such as "fluorine in pharmaceuticals 2024" and "eco-friendly ester synthesis" underscore its intersection with cutting-edge scientific priorities.

From a technical perspective, CAS 1261851-79-9 demonstrates notable solubility in polar organic solvents, a trait critical for its utility in catalytic reactions and multi-step syntheses. Its 4-amino group also facilitates derivatization, enabling the creation of libraries for high-throughput screening. These features resonate with search trends like "building blocks for drug discovery" and "amino ester reactivity", highlighting its role in accelerating R&D workflows. Additionally, the compound's trifluoromethoxy moiety is linked to improved membrane permeability, a hot topic in BBB-penetrating therapeutics discussions.

Quality control and analytical profiling of Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate typically involve advanced techniques such as HPLC-MS and NMR spectroscopy, addressing common user questions like "purity standards for CAS 1261851-79-9". The compound's stability under ambient conditions makes it suitable for global supply chains, a practical advantage reflected in searches for "stable pharmaceutical intermediates". Furthermore, its compatibility with continuous flow chemistry systems positions it favorably within Industry 4.0 paradigms, aligning with queries on "automated chemical synthesis".

In agrochemical applications, the trifluoromethoxy group's electron-withdrawing properties contribute to pesticidal activity, tying into searches for "next-generation crop protection agents". Regulatory-compliant documentation for CAS 1261851-79-9 is another frequent query, emphasizing the need for transparent REACH compliance data. As the scientific community prioritizes SAR studies (Structure-Activity Relationships), this compound's modular design supports iterative optimization—a key focus in "fragment-based drug design" literature.

Looking ahead, Ethyl 4-amino-2-(trifluoromethoxy)phenylacetate is poised to play a pivotal role in precision medicine and smart agrochemicals, driven by its structural versatility. Emerging search terms like "AI-predicted ester applications" and "sustainable fluorochemicals" signal its alignment with future-oriented research. With rigorous safety profiles and well-documented synthetic protocols, this compound exemplifies the convergence of innovation and practicality in contemporary chemical sciences.